Cas no 852814-92-7 (1H-Pyrazole-3-carboxylic acid,5-[4-(1,1-dimethylethyl)phenyl]-1-methyl-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid,5-[4-(1,1-dimethylethyl)phenyl]-1-methyl-, ethyl ester
• CAS No: 852814-92-7
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 1835829
• PubChem ID: 24776633
• Update Time: 2025-04-21

1H-Pyrazole-3-carboxylic acid,5-[4-(1,1-dimethylethyl)phenyl]-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid,5-[4-(1,1-dimethylethyl)phenyl]-1-methyl-, ethyl ester
• SCHEMBL4693346
• DB-171383
• Ethyl 5-(4-(tert-butyl)phenyl)-1-methyl-1H-pyrazole-3-carboxylate
• 852814-92-7

• Inchi： 1S/C17H22N2O2/c1-6-21-16(20)14-11-15(19(5)18-14)12-7-9-13(10-8-12)17(2,3)4/h7-11H,6H2,1-5H3
• InChI Key： VSDPPLKOXINIMO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C2C=CC(=CC=2)C(C)(C)C)N(C)N=1)=O

Computed Properties

• Exact Mass: 286.168127949g/mol
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.1Ų